3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-12-3-2-4-14(11-12)16(19)18-10-9-13-5-7-15(8-6-13)22(17,20)21/h2-8,11H,9-10H2,1H3,(H,18,19)(H2,17,20,21)
• InChI Key: BLVFFMPFHWIUGX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N

Description

3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. The compound is also known as MS-275 or entinostat and is a member of the benzamide class of histone deacetylase (HDAC) inhibitors. HDAC inhibitors have been shown to have important applications in the field of cancer research, as well as in other areas of scientific research.

Mechanism of Action

The mechanism of action of 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is related to its ability to inhibit the activity of HDAC enzymes. HDAC enzymes are responsible for removing acetyl groups from histone proteins, which can lead to changes in gene expression. By inhibiting the activity of HDAC enzymes, 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide can lead to changes in gene expression that can have important effects on cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide are complex and varied. The compound has been shown to have important effects on cellular function, including changes in gene expression, cell cycle regulation, and apoptosis. In addition, the compound has been shown to have important effects on the immune system, including the regulation of cytokine production and the modulation of T cell function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide in lab experiments include its ability to selectively inhibit HDAC enzymes, its potential as a treatment for various types of cancer, and its ability to modulate immune function. However, there are also limitations to using the compound in lab experiments, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research on 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide. One potential direction is to further explore the compound's potential as a treatment for various types of cancer, including breast cancer, lung cancer, and leukemia. Another potential direction is to investigate the compound's effects on the immune system, including its potential as an immunomodulatory agent. Finally, future research could focus on developing new synthetic analogs of the compound that have improved pharmacokinetic properties and reduced toxicity.

Synthesis Methods

The synthesis of 3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is a complex process that involves several steps. The compound is typically synthesized using a combination of organic chemistry techniques such as condensation reactions and hydrogenation. The final product is a white crystalline powder that is soluble in water and other organic solvents.

Scientific Research Applications

3-methyl-N-[2-(4-sulfamoylphenyl)ethyl]benzamide has been extensively studied for its potential use in scientific research. The compound has been shown to have important applications in the field of cancer research, as well as in other areas of scientific research such as neuroscience and immunology. Specifically, the compound has been shown to have potential as a treatment for various types of cancer, including breast cancer, lung cancer, and leukemia.